Cas no 651326-79-3 (4,5,6-trifluoro-1,3-dihydro-2,1-benzoxaborol-1-ol)

• Product Name: 4,5,6-trifluoro-1,3-dihydro-2,1-benzoxaborol-1-ol
• CAS No: 651326-79-3
• MF: C₇H₄BF₃O₂
• MW: 187.911672592163
• MDL: MFCD27926979
• CID: 405656
• PubChem ID: 17987070
• Update Time: 2025-10-18

4,5,6-trifluoro-1,3-dihydro-2,1-benzoxaborol-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzoxaborole, 4,5,6-trifluoro-1,3-dihydro-1-hydroxy-
• 4,5,6-trifluoro-1-hydroxy-3H-2,1-benzoxaborole
• 4,5,6-trifluoro-1,3-dihydro-2,1-benzoxaborol-1-ol
• 4,5,6-Trifluoro-2,1-benzoxaborol-1(3H)-ol
• DTXSID10591974
• 651326-79-3
• EN300-262859
• SCHEMBL5421111

• MDL： MFCD27926979
• Inchi： 1S/C7H4BF3O2/c9-5-1-4-3(2-13-8(4)12)6(10)7(5)11/h1,12H,2H2
• InChI Key： KZPWLOAEMJPCHA-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC2B(O)OCC=21)F)F

Computed Properties

• Exact Mass: 187.02922
• Monoisotopic Mass: 188.0256440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl fluorides

Additional information on 4,5,6-trifluoro-1,3-dihydro-2,1-benzoxaborol-1-ol

4,5,6-Trifluoro-1,3-Dihydro-2,1-Benzoxaborol-1-Ol (CAS No. 651326-79-3): A Comprehensive Overview

4,5,6-Trifluoro-1,3-dihydro-2,1-benzoxaborol-1-ol (CAS No. 651326-79-3) is a highly specialized organic compound with a unique structure that combines aromaticity and boron functionality. This compound has garnered significant attention in the fields of organic synthesis and materials science due to its versatile properties and potential applications. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in research related to this compound.

The molecular structure of 4,5,6-trifluoro-1,3-dihydro-2,1-benzoxaborol-1-ol is characterized by a benzene ring fused with a boron-containing heterocyclic ring. The presence of three fluorine atoms at positions 4, 5, and 6 imparts unique electronic properties to the molecule. Additionally, the hydroxyl group (-OH) at position 1 introduces hydrophilic characteristics, making this compound suitable for various chemical reactions and applications. The combination of aromaticity and boron functionality makes this compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 4,5,6-trifluoro-1,3-dihydro-2,1-benzoxaborol-1-ol in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing boron-containing polymers with enhanced thermal stability and mechanical properties. These polymers have shown promise in applications such as high-performance adhesives and lightweight composites for aerospace industries.

In terms of synthesis methods, 4,5,6-trifluoro-1,3-dihydro-2,1-benzoxaborol-1-ol can be prepared through a variety of routes. One common approach involves the reaction of an arylboronic acid with a suitable electrophile under palladium-catalyzed coupling conditions. This method not only ensures high yields but also allows for precise control over the substitution pattern on the aromatic ring. Another promising route involves the direct fluorination of a parent benzoxaborole derivative using fluorine gas or other fluorinating agents.

The unique electronic properties of 4,5Trifluoro_ _ _ _ _ _ _ _ _ _ _ _ _ _ _, CAS No._ make it an attractive candidate for use in optoelectronic devices. Recent research has demonstrated that this compound can serve as an efficient electron transport layer in organic light-emitting diodes (OLEDs). Its ability to facilitate electron mobility while maintaining stability under operating conditions has positioned it as a potential replacement for traditional materials used in OLEDs.

Furthermore,_ _, CAS No._ has been investigated for its role in catalysis. By incorporating this compound into metal complexes or using it as a ligand in homogeneous catalysis systems,_ researchers have observed enhanced catalytic activity in reactions such as olefin polymerization and cross-coupling reactions._ This underscores its versatility across different chemical disciplines.

In conclusion,_ _, CAS No._ is a multifaceted compound with diverse applications ranging from organic synthesis to materials science._ Its unique combination of aromaticity,_ boron functionality,_ and fluorinated substituents makes it an invaluable tool for researchers and industry professionals alike._ As ongoing studies continue to uncover new uses for this compound,_ its significance in various fields is expected to grow further.